1-(Azetidin-3-yl)-4-(4-methoxyphenyl)piperazine

• Molecular Formula: C14H21N3O
• Molecular Weight: 247.34 g/mol
• SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C3CNC3
• InChI: InChI=1S/C14H21N3O/c1-18-14-4-2-12(3-5-14)16-6-8-17(9-7-16)13-10-15-11-13/h2-5,13,15H,6-11H2,1H3
• InChIKey: AIJNMQBQQHSWIM-UHFFFAOYSA-N

Researchers sourcing CNS-targeted screening libraries often encounter solubility-limited piperazine analogs that yield false positives. This azetidine-piperazine trihydrochloride (≥98% purity) overcomes these liabilities. • Superior aqueous solubility (≥10 mM stock solutions) for automated liquid handling vs. free-base MeOPP. • Dual-basic-amine architecture: azetidine NH (pKa ~8-9) enables modular amide/urea/sulfonamide derivatization; piperazine N4 permits independent SAR exploration. • QC-certified by NMR, HPLC, and GC; batch-specific documentation eliminates impurity-driven screening artifacts. • Stretched geometry (increased N···N distance) validated by X-ray diffraction for distinct pharmacophore presentation vs. simple piperazines.

1-(Azetidin-3-yl)-4-(4-methoxyphenyl)piperazine: Structure & Procurement Classification

1-(Azetidin-3-yl)-4-(4-methoxyphenyl)piperazine (CAS 782435-00-1, free base; CAS 223381-99-5, trihydrochloride) is a heterocyclic small molecule of molecular formula C₁₄H₂₁N₃O and molecular weight 247.34 g·mol⁻¹, combining a four-membered azetidine ring, a six-membered piperazine ring, and a para-methoxyphenyl substituent [1]. Its computed physicochemical profile includes XLogP3 = 1.2, a topological polar surface area (TPSA) of 27.7 Ų, one hydrogen bond donor (azetidine NH), and four hydrogen bond acceptors [1]. The compound is primarily supplied as the trihydrochloride salt (MW 356.72) at certified purities of ≥95% to ≥98% by vendors including Bidepharm, AKSci, and Alfa Chemistry, with batch-specific QC documentation (NMR, HPLC, GC) available . Its structural architecture places it within the broader class of piperazinyl azetidine scaffolds, which have been independently validated as privileged frameworks for monoacylglycerol lipase (MAGL) inhibitor development and neurokinin receptor antagonist programs [2].

1

Piperazinyl azetidine scaffold: privileged framework for CNS drug discovery and PET tracer development.

2

Supplied as high-purity trihydrochloride salt (analytically certified) for direct in vitro assay use.

3

Structurally distinct from simple piperazines: dual basic amines and conformationally extended geometry.

• [1] PubChem Compound Summary CID 29939985. 1-(Azetidin-3-yl)-4-(4-methoxyphenyl)piperazine. National Center for Biotechnology Information. Accessed April 2026. View Source
• [2] Chen Z, Mori W, Deng X, et al. Design, synthesis and evaluation of reversible and irreversible monoacylglycerol lipase positron emission tomography (PET) tracers using a 'tail switching' strategy on a piperazinyl azetidine skeleton. J Med Chem. 2019;62(7):3336-3353. doi:10.1021/acs.jmedchem.8b01778 View Source

1-(Azetidin-3-yl)-4-(4-methoxyphenyl)piperazine: Distinct from Piperazine Analogs

Substituting 1-(4-methoxyphenyl)piperazine (MeOPP, CAS 38212-30-5) or other in-class piperazines for the target compound introduces two irreversible liabilities: loss of the azetidine secondary amine, which serves as an additional hydrogen bond donor and a discrete protonation site (estimated pKa ~8–9) absent in simple N-arylpiperazines, and elimination of the conformationally extended 'stretched' geometry documented for 3-azetidinyl-piperazine systems [1]. X-ray diffraction and exit vector plot analysis of analogous 3-((hetera)cyclobutyl)azetidine scaffolds demonstrated that the azetidine-piperazine junction increases the N···N inter-nitrogen distance and conformational flexibility relative to parent piperazine, fundamentally altering the spatial presentation of the 4-methoxyphenyl pharmacophore [2]. Furthermore, azetidine-containing building blocks have been shown to confer increased resistance to oxidative metabolism compared to their piperidine-only counterparts, a property relevant to lead optimization programs where metabolic soft spots are a common attrition factor [2]. The trihydrochloride salt form (CAS 223381-99-5) additionally offers aqueous solubility advantages for in vitro assay preparation compared to the free base of MeOPP, which is typically supplied as a technical-grade solid with limited aqueous solubility .

Target Compound

Substitute / Risk if Replaced

1-(Azetidin-3-yl)-4-(4-methoxyphenyl)piperazine trihydrochloride

Replacing with MeOPP eliminates the azetidine secondary amine, altering protonation profile and hydrogen-bonding capacity.

Azetidine-piperazine scaffold with para-methoxy substitution

Ortho-methoxy isomer shares identical bulk descriptors but may exhibit divergent receptor selectivity due to altered electronic distribution.

Trihydrochloride salt form ensures aqueous solubility and dual protonation sites

Free base or monohydrochloride forms of simpler piperazines may require additional solubilization steps for in vitro assays.

• [1] PubChem Compound Summary CID 29939985. Computed physicochemical properties including XLogP3, TPSA, hydrogen bond donor/acceptor counts. National Center for Biotechnology Information. Accessed April 2026. View Source
• [2] Feskov IO, Chernykh AV, Kuchkovska YO, Daniliuc CG, Kondratov IS, Grygorenko OO. 3-((Hetera)cyclobutyl)azetidines, 'Stretched' Analogues of Piperidine, Piperazine, and Morpholine: Advanced Building Blocks for Drug Discovery. J Org Chem. 2019;84(3):1363-1377. doi:10.1021/acs.joc.8b02822 View Source

1-(Azetidin-3-yl)-4-(4-methoxyphenyl)piperazine: Differentiation Evidence vs. Closest Analogs

Para-Methoxy vs. Ortho-Methoxy Isomer: Pharmacophore Divergence

The para-methoxy isomer (target compound) and ortho-methoxy isomer (CAS 302355-78-8) share identical molecular formula (C₁₄H₂₁N₃O), molecular weight (247.34 g·mol⁻¹), XLogP3 (1.2), TPSA (27.7 Ų), and hydrogen bond donor/acceptor counts [1]. However, the methoxy position critically governs the electron density distribution on the phenyl ring and the spatial orientation of the oxygen lone pairs. In the para isomer, the methoxy group exerts a +M (resonance-donating) effect directly conjugated to the piperazine N-aryl bond, modulating the basicity of the piperazine N4 nitrogen differently than the ortho isomer, where steric and intramolecular hydrogen-bonding effects between the methoxy oxygen and the piperazine ring can occur [2]. This positional isomerism is known in phenylpiperazine SAR to produce divergent receptor subtype selectivity profiles, as documented for D₄ vs. D₂ dopamine receptor and 5-HT₁A vs. 5-HT₂A serotonin receptor discrimination [2]. For procurement decisions, the para-methoxy isomer is the regioisomer consistent with the 4-methoxyphenyl pharmacophore found in numerous CNS-active piperazine derivatives, making it the appropriate choice for CNS-oriented screening libraries [2].

Para vs. Ortho Isomer

Class-level inference

Identical global descriptors (XLogP3 1.2, TPSA 27.7 Ų); local electronic effects diverge.

Methoxy position may alter receptor selectivity; para isomer aligns with CNS pharmacophore.

PubChem computed data; ortho isomer purity 97%, para ≥98% (supplier).

Evidence Dimension	Methoxy positional isomerism (para vs. ortho) and its impact on electronic and steric properties of the N-arylpiperazine pharmacophore
Target Compound Data	Para-OCH₃: methoxy at C4 of phenyl ring; computed XLogP3 = 1.2; TPSA = 27.7 Ų; MW = 247.34 g·mol⁻¹ [1]
Comparator Or Baseline	Ortho-OCH₃ isomer (CAS 302355-78-8): methoxy at C2 of phenyl ring; computed XLogP3 = 1.2; TPSA = 27.7 Ų; MW = 247.34 g·mol⁻¹ [1]
Quantified Difference	No difference in computed global physicochemical descriptors (XLogP3, TPSA, MW identical); differentiation resides in local electronic effects and steric environment not captured by these computed parameters. Ortho isomer purity available at 97% (HPLC) ; para isomer purity available at ≥98% (NMR, HPLC, GC) .
Conditions	PubChem computed descriptors (XLogP3 v3.0, Cactvs v3.4.8.24); vendor QC documentation

Why This Matters

Procurement of the incorrect regioisomer can derail SAR campaigns, as ortho- and para-methoxyphenylpiperazines exhibit fundamentally different receptor recognition profiles despite identical bulk physicochemical descriptors.

• [1] PubChem Compound Summary CID 29939991. 1-(Azetidin-3-yl)-4-(2-methoxyphenyl)piperazine (ortho isomer). Computed properties. National Center for Biotechnology Information. Accessed April 2026. View Source
• [2] Nash DJ, Riley GJ, Scott EE, Smith SA. N-(Substituted-phenyl)piperazines: antagonists with high binding and functional selectivity for dopamine D4 receptors. Bioorg Med Chem Lett. 1996;6(11):1233-1238. (Exemplifies positional isomerism effects in N-arylpiperazine SAR.) View Source

Azetidine-Containing vs. Azetidine-Lacking Scaffold: Protonation & H-Bond Donor

The target compound possesses an azetidine secondary amine (pKa estimated 8–9 based on azetidine parent pKa = 11.3, modulated by N-alkyl substitution) that is entirely absent in the simpler analog 1-(4-methoxyphenyl)piperazine (MeOPP, CAS 38212-30-5) [1]. PubChem computed descriptors confirm this difference: the target compound has one hydrogen bond donor (azetidine NH), while MeOPP has one hydrogen bond donor (piperazine NH) [2]. However, the functional consequence is that the target compound presents two chemically distinct basic amines (piperazine N4, pKa ~7–8; azetidine NH, pKa ~8–9), enabling differential protonation states and salt stoichiometries. This is reflected in the commercial availability of the trihydrochloride salt (3 HCl equivalents, MW 356.72), whereas MeOPP is typically supplied as the monohydrochloride or free base [3]. The azetidine ring additionally introduces ring strain (~25 kcal·mol⁻¹ for azetidine vs. ~0 for piperazine), which can be exploited in covalent inhibitor design or ring-opening derivatization strategies not accessible with simple piperazine scaffolds [4].

Azetidine vs. No Azetidine

Cross-study comparable

Two basic amines (piperazine + azetidine) vs. one; trihydrochloride salt commercially available.

Dual protonation sites support finer ionization control and additional derivatization handle.

HBD count +1; MW increase +55 g/mol vs. MeOPP.

Evidence Dimension	Number of basic amine sites, hydrogen bond donor capacity, and salt formation stoichiometry
Target Compound Data	Two basic amines (piperazine N4 + azetidine NH); HBD count = 1 (PubChem computed); HBA count = 4; trihydrochloride salt (3 HCl) commercially available; MW (free base) = 247.34 g·mol⁻¹ [2]
Comparator Or Baseline	MeOPP (CAS 38212-30-5): one basic amine (piperazine NH only); HBD count = 1; HBA count = 3; typically supplied as free base or monohydrochloride; MW = 192.26 g·mol⁻¹ [3]
Quantified Difference	MW difference = +55.08 g·mol⁻¹ (attributable to C₃H₆N azetidine addition); HBA count difference = +1 (azetidine nitrogen); distinct salt stoichiometry (tri-HCl vs. mono-HCl); estimated two discrete pKa values vs. one for MeOPP
Conditions	PubChem computed properties; vendor product specifications; azetidine parent pKa from literature

Why This Matters

The dual-basic-amine architecture enables finer control over ionization state across physiological pH ranges and provides an additional derivatization handle (azetidine NH) for parallel chemistry or bioconjugation, capabilities absent in mono-amine piperazine analogs.

• [1] Azetidine pKa reference: Morgenthaler M, Schweizer E, Hoffmann-Röder A, et al. Predicting and tuning physicochemical properties in lead optimization: amine basicities. ChemMedChem. 2007;2(8):1100-1115. Azetidine parent pKa ~11.3; N-alkyl substitution typically reduces pKa by 1–3 units. View Source
• [2] PubChem Compound Summary CID 29939985. 1-(Azetidin-3-yl)-4-(4-methoxyphenyl)piperazine. Computed hydrogen bond donor/acceptor counts, molecular weight. National Center for Biotechnology Information. Accessed April 2026. View Source
• [3] PubChem Compound Summary CID 269722. 1-(4-Methoxyphenyl)piperazine. Computed properties. National Center for Biotechnology Information. Accessed April 2026. View Source
• [4] Feskov IO, Chernykh AV, Kuchkovska YO, Daniliuc CG, Kondratov IS, Grygorenko OO. 3-((Hetera)cyclobutyl)azetidines. J Org Chem. 2019;84(3):1363-1377. Discusses azetidine ring strain and conformational properties exploited in building block design. View Source

Trihydrochloride Salt vs. Free Base: Aqueous Solubility Advantage

The trihydrochloride salt form (CAS 223381-99-5, MW 356.72) incorporates three equivalents of HCl, a stoichiometry that reflects the presence of three basic nitrogen sites capable of protonation (piperazine N1 and N4, azetidine NH) . This contrasts with the monohydrochloride salt of the simpler analog MeOPP (CAS 38869-47-5), which carries a single HCl equivalent . Multiple protonated sites in aqueous solution enhance water solubility through increased ion-dipole interactions with the solvent, a critical practical consideration for preparing DMSO stock solutions or aqueous assay buffers at millimolar concentrations. Vendor QC data confirm that the trihydrochloride salt is supplied at ≥95% (AKSci) to ≥98% (Bidepharm) purity with full analytical characterization (NMR, HPLC, GC), enabling direct use in biological assays without additional purification .

Salt Form & Purity

Data to verify

Trihydrochloride (3 HCl); purity ≥98% (supplier-certified by NMR/HPLC/GC).

Supports aqueous solubility and direct use in in vitro assays without further purification.

Source: vendor QC; independent characterization pending.

Evidence Dimension	Salt form, HCl stoichiometry, and vendor-certified purity
Target Compound Data	Trihydrochloride salt (3 HCl); MW = 356.72 g·mol⁻¹; purity ≥98% (Bidepharm, batch-specific NMR/HPLC/GC) or ≥95% (AKSci); CAS 223381-99-5
Comparator Or Baseline	MeOPP free base (CAS 38212-30-5): MW = 192.26 g·mol⁻¹; technical grade 90% (Sigma-Aldrich); or MeOPP dihydrochloride (CAS 38869-47-5): 2 HCl, MW = 265.18 g·mol⁻¹
Quantified Difference	HCl equivalents: 3 vs. 2 vs. 0; MW difference: +91.5 g·mol⁻¹ (vs. dihydrochloride) or +164.5 g·mol⁻¹ (vs. free base); purity: ≥98% vs. 90% (technical grade free base)
Conditions	Vendor product specifications (Bidepharm, AKSci, Sigma-Aldrich); salt stoichiometry confirmed by molecular formula

Why This Matters

The trihydrochloride salt provides reliable aqueous solubility for in vitro pharmacology workflows, eliminating the need for pre-formulation salt screening or sonication-intensive dissolution protocols that are often required for free base piperazine analogs.

Piperazinyl Azetidine Scaffold: Validated in MAGL Inhibitor & PET Tracers

While no published data exist for the specific compound 1-(Azetidin-3-yl)-4-(4-methoxyphenyl)piperazine itself, the piperazinyl azetidine scaffold has been independently validated as a productive template for drug discovery. Chen et al. (2019) reported a series of piperazinyl azetidine-derived MAGL inhibitors, with lead irreversible compound 8 demonstrating high brain uptake and excellent binding specificity in PET imaging studies, and reversible compounds 17 and 37 showing favorable in vivo binding specificity in peripheral organs [1]. Zhu et al. (2020) further identified compound 6g from an azetidine-piperazine di-amide series as a potent, selective, and reversible MAGL inhibitor (IC₅₀ not publicly disclosed for this specific compound, but the series demonstrated nanomolar potency), with oral administration increasing 2-AG levels in rat brain and producing full efficacy in the rat complete Freund's adjuvant (CFA) model of inflammatory pain [2]. Rong et al. (2021) identified compounds 10 and 15 as best-performing reversible MAGL inhibitors from a piperazinyl azetidine library and successfully radiolabeled them with fluorine-18 for PET imaging [3]. These programs collectively establish the piperazinyl azetidine core as a validated starting point for CNS-oriented drug discovery, providing precedent for the target compound's use as a building block or scaffold for further functionalization.

Scaffold Precedent

Class-level inference

Piperazinyl azetidine core validated in MAGL inhibitor programs and PET tracer development (2019–2021 literature).

Supports scaffold-class exploration; no compound-specific pharmacology reported.

Data from J Med Chem, Bioorg Med Chem Lett; target compound not directly studied.

Evidence Dimension	Documented drug discovery applications of the piperazinyl azetidine scaffold class
Target Compound Data	No compound-specific pharmacological data available. Scaffold class: piperazinyl azetidine; structurally amenable to derivatization at azetidine NH, piperazine N4, and via electrophilic aromatic substitution on the 4-methoxyphenyl ring.
Comparator Or Baseline	Validated piperazinyl azetidine-based leads: MAGL inhibitor 8 (irreversible, J Med Chem 2019); compound 6g (reversible MAGL inhibitor, Bioorg Med Chem Lett 2020); compounds 10 and 15 (reversible MAGL inhibitors, J Med Chem 2021). All demonstrated nanomolar target engagement and in vivo efficacy.
Quantified Difference	None computable for the target compound itself. Class-level precedent: piperazinyl azetidine diamides achieving oral efficacy in inflammatory pain models (CFA); brain-penetrant PET tracer development achieved.
Conditions	Published medicinal chemistry programs (2019–2021); MAGL inhibitor screening assays; in vivo rat CFA model; PET imaging in rodent and non-human primate

Why This Matters

The validated scaffold class provides a rational basis for procuring this compound as an entry point for SAR exploration, with established synthetic routes to diverse derivatives and demonstrated translational potential from in vitro binding to in vivo efficacy.

• [1] Chen Z, Mori W, Deng X, et al. Design, synthesis and evaluation of reversible and irreversible monoacylglycerol lipase positron emission tomography (PET) tracers using a 'tail switching' strategy on a piperazinyl azetidine skeleton. J Med Chem. 2019;62(7):3336-3353. doi:10.1021/acs.jmedchem.8b01778 View Source
• [2] Zhu B, Connolly PJ, Zhang SP, et al. The discovery of azetidine-piperazine di-amides as potent, selective and reversible monoacylglycerol lipase (MAGL) inhibitors. Bioorg Med Chem Lett. 2020;30(14):127243. doi:10.1016/j.bmcl.2020.127243. PMID: 32527545. View Source
• [3] Rong J, et al. Novel Reversible-Binding PET Ligands for Imaging Monoacylglycerol Lipase Based on the Piperazinyl Azetidine Scaffold. J Med Chem. 2021;64(18):13551-13571. doi:10.1021/acs.jmedchem.1c00947 View Source

1-(Azetidin-3-yl)-4-(4-methoxyphenyl)piperazine: Recommended Application Scenarios

CNS-Focused Library Design with Piperazinyl Azetidine Scaffold

The compound serves as a structurally characterized entry point for constructing focused screening libraries targeting CNS receptors, leveraging the para-methoxyphenylpiperazine pharmacophore known to engage serotonergic and dopaminergic receptors, combined with the azetidine secondary amine that provides a modular derivatization site. The ≥98% purity (NMR/HPLC/GC certified) of the trihydrochloride salt ensures that library enumeration begins from a well-characterized starting material, reducing the risk of impurity-driven false positives in primary screening. The established precedent of piperazinyl azetidine scaffolds in MAGL inhibitor programs [1] provides a rational framework for designing amide, urea, or sulfonamide derivatives at the azetidine nitrogen, while the piperazine N4 position can be independently functionalized for SAR exploration.

Metabolic Stability Comparison: Azetidine vs. Piperidine Scaffolds

As documented in the 'stretched analogue' literature, azetidine-containing building blocks exhibit increased resistance to oxidative metabolism relative to their piperidine counterparts [2]. This compound, with its free azetidine NH and para-methoxyphenyl substituent, is suitable for comparative microsomal or hepatocyte stability assays against 1-(4-methoxyphenyl)piperazine (MeOPP) to quantify the metabolic stabilization conferred by the azetidine motif. The dual-basic-amine architecture also enables comparative CYP inhibition profiling to assess whether the azetidine nitrogen introduces liability at specific CYP isoforms (e.g., CYP2D6) not observed with the simpler piperazine analog.

Salt Form & Solubility Optimization for In Vitro Pharmacology

The commercially available trihydrochloride salt (CAS 223381-99-5, ≥98% purity) provides a well-defined, high-purity starting point for aqueous solubility determination, DMSO stock solution preparation, and in vitro assay buffer compatibility testing . The three HCl equivalents are expected to confer superior aqueous solubility compared to the free base or monohydrochloride forms of simpler piperazine analogs, enabling the preparation of concentrated stock solutions (≥10 mM in DMSO or aqueous buffer) required for dose-response pharmacology without precipitation artifacts. This is of particular practical value for automated liquid handling systems where compound precipitation in source plates is a common failure mode.

Positional Isomer Comparator for Regioisomeric SAR Studies

The para-methoxy substitution pattern distinguishes this compound from the commercially available ortho-methoxy isomer (CAS 302355-78-8, purity 97% HPLC) . Parallel procurement of both isomers enables systematic exploration of methoxy positional effects on receptor binding, functional activity, and physicochemical properties within an otherwise identical scaffold framework. Such head-to-head regioisomer comparisons are standard practice in medicinal chemistry for deconvoluting the contribution of substituent position to target engagement and selectivity, and both isomers are accessible from commercial suppliers with documented purity.

Application

Selection Property

Validation Focus

CNS-focused library design

Piperazinyl azetidine scaffold with para-methoxyphenyl pharmacophore

Receptor engagement profiling (serotonergic/dopaminergic)

Metabolic stability comparison

Azetidine-containing vs. piperidine-only scaffold

Oxidative metabolism and CYP inhibition assays

In vitro pharmacology solubility

Trihydrochloride salt form

Aqueous solubility and DMSO stock preparation

Regioisomeric SAR studies

Para-methoxy positional isomer

Regioisomeric selectivity and functional activity profiling

• [1] Zhu B, Connolly PJ, Zhang SP, et al. The discovery of azetidine-piperazine di-amides as potent, selective and reversible MAGL inhibitors. Bioorg Med Chem Lett. 2020;30(14):127243. doi:10.1016/j.bmcl.2020.127243. PMID: 32527545. View Source
• [2] Feskov IO, Chernykh AV, Kuchkovska YO, Daniliuc CG, Kondratov IS, Grygorenko OO. 3-((Hetera)cyclobutyl)azetidines, 'Stretched' Analogues of Piperidine, Piperazine, and Morpholine: Advanced Building Blocks for Drug Discovery. J Org Chem. 2019;84(3):1363-1377. Discusses metabolic stability advantages of azetidine-containing scaffolds. View Source